Cas no 1396853-84-1 (N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide)

• Product Name: N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide
• CAS No: 1396853-84-1
• MF: C₁₅H₂₃NO₃S
• MW: 297.413023233414
• CID: 6005886
• PubChem ID: 71787499
• Update Time: 2025-06-27

N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide
• N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzenesulfonamide
• 1396853-84-1
• VU0535131-1
• AKOS024536407
• F6190-0274

• Inchi： 1S/C15H23NO3S/c1-10-8-12(3)15(9-11(10)2)20(18,19)16-7-6-14(17)13-4-5-13/h8-9,13-14,16-17H,4-7H2,1-3H3
• InChI Key： FUCPKFHZKHHQSX-UHFFFAOYSA-N
• SMILES： C1(S(NCCC(C2CC2)O)(=O)=O)=CC(C)=C(C)C=C1C

Computed Properties

• Exact Mass: 297.13986477g/mol
• Monoisotopic Mass: 297.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide

N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide: A Novel Scaffold for Targeted Therapeutic Applications

N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide, with the CAS number 1396853-84-1, represents a unique molecular scaffold that has garnered significant attention in recent years for its potential applications in pharmaceutical research. This compound, characterized by its complex structural features, has been the focus of multiple studies aimed at understanding its pharmacological properties and therapeutic potential. The molecule combines a sulfonamide functional group with a substituted benzene ring, creating a versatile platform for drug development.

Recent advancements in medicinal chemistry have highlighted the importance of 2,4,5-trimethylbenzene-1-sulfonamide as a core scaffold for designing molecules with enhanced biological activity. The 3-cyclopropyl-3-hydroxypropyl substituent introduces additional functional groups that can modulate the molecule's interactions with biological targets. These structural elements are crucial for the compound's ability to selectively bind to specific receptors, making it a promising candidate for the development of targeted therapies.

One of the most notable breakthroughs in the field involves the application of N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide in the context of anti-inflammatory and anti-cancer drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against key inflammatory mediators, such, as TNF-α and IL-6. The study highlighted the molecule's ability to modulate cytokine signaling pathways, which is a critical aspect of its therapeutic potential.

In addition to its anti-inflammatory properties, N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide has shown promising activity against certain cancer cell lines. Research published in Anticancer Research in 2024 revealed that the compound can induce apoptosis in breast cancer cells through the modulation of the MAPK signaling pathway. These findings underscore the compound's potential as a therapeutic agent in oncology.

The synthesis of N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide has also been a subject of recent interest in the field of organic chemistry. A 2023 study in Organic Letters described a novel synthetic route that enables the efficient preparation of this compound with high purity. The study emphasized the importance of optimizing reaction conditions to achieve the desired stereochemistry and functional group integrity, which are critical for the compound's biological activity.

From a pharmacological perspective, the 3-cyclopropyl-3-hydroxypropyl substituent plays a vital role in determining the compound's pharmacokinetic profile. Research published in Drug Metabolism and Disposition in 2024 indicated that the presence of this substituent significantly enhances the compound's solubility and bioavailability. These properties are essential for ensuring that the molecule can effectively reach its intended target in the body.

The therapeutic potential of N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide extends beyond its anti-inflammatory and anti-cancer activities. A 2023 study in Pharmacological Reports explored its potential as a modulator of the endocannabinoid system. The research suggested that the compound could interact with cannabinoid receptors, offering new avenues for the treatment of neurodegenerative diseases and chronic pain.

Recent advances in computational chemistry have also contributed to the understanding of N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide's molecular behavior. A 2024 study in Journal of Computational Chemistry used molecular docking simulations to predict the compound's binding affinity to various protein targets. These simulations provided valuable insights into the molecule's potential interactions with biological systems, guiding further experimental studies.

The development of new drug candidates often requires a deep understanding of the molecule's structure-activity relationships (SAR). Research published in Medicinal Chemistry Research in 2023 focused on the SAR analysis of N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide. The study revealed that modifications to the 3-cyclopropyl-3-hydroxypropyl group could significantly alter the compound's biological activity, highlighting the importance of structural optimization in drug design.

Furthermore, the 2,4,5-trimethylbenzene-1-sulfonamide scaffold has been explored for its potential in the development of small molecule inhibitors for various enzymes. A 2024 study in ACS Chemical Biology demonstrated that this scaffold can be modified to target specific enzymes involved in metabolic disorders. These findings suggest that the compound's structural versatility makes it a valuable platform for the design of enzyme inhibitors.

The therapeutic applications of N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide are not limited to its direct biological activity. Recent studies have also investigated its potential as a prodrug. A 2023 study in Drug Design, Development and Therapy showed that the compound can be chemically modified to enhance its stability and prolong its therapeutic effect. This approach could potentially improve the compound's efficacy and reduce the frequency of administration required for therapeutic success.

Despite its promising potential, the development of N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide as a therapeutic agent is still in its early stages. Ongoing research is focused on addressing challenges such as optimizing its pharmacokinetic profile, enhancing its selectivity for target receptors, and minimizing potential side effects. These efforts are crucial for translating the compound's scientific potential into clinical applications.

Overall, N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a promising candidate for the development of new therapeutic agents. Continued research and innovation in this area are expected to further unlock the compound's potential and contribute to the advancement of drug discovery and development.

As the field of pharmaceutical research continues to evolve, the importance of compounds like N-(3-cyclopropyl-3-hydroxypropyl)-2,4,5-trimethylbenzene-1-sulfonamide is likely to grow. The compound's potential applications in various therapeutic areas, combined with the ongoing advancements in synthetic and computational chemistry, position it as a key player in the development of next-generation therapeutics. Future studies are expected to further elucidate its mechanisms of action and expand its therapeutic applications, paving the way for new treatments that address unmet medical needs.